Cas no 1805260-61-0 (2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid
• CAS No: 1805260-61-0
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4869112
• Update Time: 2025-06-13

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C7H3ClF3NO2/c8-5-4(9)3(7(13)14)2(1-12-5)6(10)11/h1,6H,(H,13,14)
• InChI Key： QZVDDUZZFULVEU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

Professional Introduction to 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1805260-61-0)

2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805260-61-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro, difluoromethyl, and fluoro substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 5-position with a difluoromethyl group, and at the 4-position with a carboxylic acid functional group. The presence of multiple fluorine atoms introduces significant lipophilicity and metabolic stability, which are critical factors in drug design. The chloro substituent further enhances electrophilicity, making this compound a versatile intermediate in synthetic organic chemistry.

In recent years, fluorinated pyridines have emerged as pivotal motifs in medicinal chemistry due to their ability to modulate pharmacokinetic properties and enhance binding affinity to biological targets. The specific arrangement of substituents in 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid has been explored in several high-profile research studies aimed at developing small-molecule inhibitors for therapeutic applications.

One of the most compelling areas of research involving 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid is its utility as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. The fluorinated pyridine core provides a rigid scaffold that can be optimized to interact with the ATP-binding pocket of kinases, thereby inhibiting their activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against tyrosine kinases, which are overexpressed in many cancer cell lines.

Another significant application of 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibit key enzymes involved in viral replication. Recent research has shown promising results when using fluorinated pyridines as components of protease inhibitors for viruses such as HIV and hepatitis C. The enhanced stability provided by the fluorine atoms ensures that these compounds can withstand metabolic degradation, improving their therapeutic efficacy.

The carboxylic acid moiety in 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid also provides opportunities for further functionalization through esterification or amidation reactions. These modifications can tailor the pharmacological properties of the compound, such as solubility and bioavailability, making it more suitable for clinical use. For example, derivatives with improved solubility have been investigated for oral administration, while those with enhanced binding affinity have been explored for targeted drug delivery systems.

Advances in computational chemistry and molecular modeling have further accelerated the development of novel derivatives based on 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid. By leveraging these techniques, researchers can predict the binding modes of potential drug candidates and optimize their structures before synthesizing them in the lab. This approach has significantly reduced the time and cost associated with drug discovery while improving the success rate of lead optimization.

The synthesis of 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by carboxylation at the 4-position. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is often employed to introduce the difluoromethyl group efficiently.

In conclusion, 2-Chloro-5-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1805260-61-0) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and versatile reactivity. Its applications in kinase inhibition, antiviral therapy, and other therapeutic areas highlight its importance in modern drug discovery. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain at the forefront of medicinal chemistry efforts aimed at improving human health.